Cas no 2138353-33-8 ((1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo3.2.1octane-3-carboxylic acid)

• Product Name: (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2138353-33-8
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6389452
• PubChem ID: 165479031
• Update Time: 2025-06-07

(1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo3.2.1octane-3-carboxylic acid
• 2138353-33-8
• EN300-1083735
• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]bicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C25H27NO4/c27-23(28)25(12-16-9-10-17(11-16)13-25)15-26-24(29)30-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,29)(H,27,28)
• InChI Key： UFZOHIYTBQDVJQ-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC2CCC(C1)C2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo3.2.1octane-3-carboxylic acid

Comprehensive Overview of (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138353-33-8)

The compound (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138353-33-8) is a highly specialized bicyclic organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a bicyclo[3.2.1]octane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics and bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting GPCRs and enzyme inhibitors.

One of the key features of (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid is its stereospecificity, which is critical for achieving high selectivity in biological interactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to the rising demand for peptide-based drugs. With the global peptide therapeutics market projected to grow exponentially, compounds like this are becoming indispensable tools for chemists and biotechnologists.

In recent years, the scientific community has focused on optimizing the synthesis of bicyclic scaffolds like (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid to improve yield and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been explored to enhance efficiency. Additionally, the compound's compatibility with green chemistry principles aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The carboxylic acid functionality in this molecule allows for further derivatization, enabling its use in conjugate chemistry and prodrug design. This versatility has sparked interest in its application for targeted drug delivery systems, a hot topic in precision medicine. Researchers are also investigating its potential in bioconjugation, where it could serve as a linker for antibody-drug conjugates (ADCs), a rapidly expanding field in oncology therapeutics.

From an analytical perspective, (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid can be characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent quality standards required for preclinical studies. As the demand for high-purity intermediates grows, suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, often highlighting its CAS No. 2138353-33-8 for precise identification.

In summary, (1R,5S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbicyclo[3.2.1]octane-3-carboxylic acid represents a convergence of synthetic chemistry and biomedical innovation. Its role in peptide synthesis, drug discovery, and bioconjugation underscores its importance in modern research. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in the development of next-generation therapeutics.